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Compound of Interest

Compound Name:
1-(4-chlorophenyl)-3-phenyl-1H-

pyrazol-5-ol

Cat. No.: B14961885

Get Quote

Executive Summary
The compound 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol (CAS: 76205-19-1) represents a

critical scaffold in heterocyclic chemistry, serving as a pharmacophore in non-steroidal anti-

inflammatory drugs (NSAIDs), antimicrobial agents, and agrochemicals.[1] Its structural

versatility stems from its tautomeric equilibrium, allowing it to act as both a nucleophile and an

electrophile depending on reaction conditions.

This technical guide provides a rigorous analysis of its structural dynamics, a validated

synthesis protocol based on the Knorr condensation, and a summary of its physicochemical

properties to support high-integrity research and development.

Chemical Identity & Structural Architecture[1][2][3]
[4][5]
Core Structure and Tautomerism
The reactivity of the pyrazolone core is defined by the prototropic tautomerism between the

OH-form (enol), NH-form (imide), and CH-form (keto). While often designated as a "pyrazol-5-
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ol" in nomenclature, X-ray crystallographic data reveals that in the solid state, the molecule

predominantly adopts the keto form (2-pyrazolin-5-one), stabilized by intermolecular hydrogen

bonding and

-stacking interactions [1].[1]

In solution (e.g., DMSO-

or CDCl

), the equilibrium shifts based on solvent polarity and hydrogen bond accepting capability.
Understanding this shift is vital for interpreting NMR spectra and predicting binding modes in
protein pockets.[1]

Tautomeric Equilibrium Diagram[1]
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Figure 1: Tautomeric equilibrium shifting between the aromatic enol form and the keto form,

which dominates in the crystal lattice.

Synthesis & Production Workflow
Validated Synthetic Route: Knorr Condensation
The most robust synthesis involves the cyclocondensation of ethyl benzoylacetate with 4-

chlorophenylhydrazine.[1] This route ensures high regioselectivity for the 3-phenyl isomer due

to the differential electrophilicity of the ketone and ester carbonyls in the
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-keto ester [2].[1]

Reaction Mechanism:

Nucleophilic Attack: The terminal hydrazine nitrogen (more nucleophilic) attacks the ketone

carbonyl of ethyl benzoylacetate.

Imine Formation: Loss of water generates a hydrazone intermediate.[1]

Cyclization: Intramolecular attack of the second hydrazine nitrogen on the ester carbonyl.

Aromatization: Loss of ethanol yields the pyrazolone core.[1]

Experimental Protocol
Note: All steps must be performed in a fume hood with appropriate PPE.

Materials:

Ethyl benzoylacetate (1.0 eq)

4-Chlorophenylhydrazine hydrochloride (1.0 eq)[1]

Ethanol (Absolute, solvent)

Glacial Acetic Acid (Catalytic amount) or Sodium Acetate (buffer)

Step-by-Step Methodology:

Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 4-chlorophenylhydrazine hydrochloride (10 mmol) in Ethanol (50 mL).

Addition: Add Ethyl benzoylacetate (10 mmol) dropwise to the stirring solution.

Catalysis: Add a catalytic amount of glacial acetic acid (approx. 0.5 mL) to facilitate imine

formation.[1]

Reflux: Heat the reaction mixture to reflux (approx. 78°C) for 4–6 hours. Monitor progress via

TLC (System: Hexane/Ethyl Acetate 7:3).
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Precipitation: Cool the mixture to room temperature. The product often precipitates upon

cooling. If not, reduce solvent volume by rotary evaporation and cool in an ice bath.

Filtration: Filter the solid precipitate under vacuum.

Purification: Recrystallize from hot Ethanol or an Ethanol/Water mixture to obtain the pure

title compound.

Drying: Dry the crystals in a vacuum oven at 50°C for 12 hours.

Synthesis Workflow Diagram
Reactants:

Ethyl Benzoylacetate
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Figure 2: Step-wise synthesis pathway via Knorr condensation, highlighting key elimination

byproducts.

Physicochemical Characterization
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To ensure scientific integrity, the synthesized compound must be validated against the following

standard data profiles.

Spectral Data (Self-Validation)
Parameter

Value / Characteristic
Signal

Interpretation

Physical State
Solid, Light Yellow/Orange

Crystals

Typical of conjugated

pyrazolones.[1]

Melting Point 190–192 °C [3]
Sharp range indicates high

purity.[1]

H NMR (DMSO-

)
5.9–6.2 (s, 1H, C4-H)

Characteristic of the keto-form

CH proton.

H NMR (Aromatic) 7.4–8.0 (m, 9H)
Overlapping signals of Phenyl

and 4-Cl-Phenyl rings.

MS (ESI) ~270.7

Consistent with Molecular

Formula C

H

ClN

O.

Crystal System Monoclinic, Validated by single-crystal X-

ray diffraction [1].

Solubility Profile
Soluble: DMSO, DMF, Hot Ethanol.

Sparingly Soluble: Chloroform, Dichloromethane.[1]

Insoluble: Water (neutral pH).[1] Note: Solubility in water increases significantly at high pH

due to deprotonation of the enolic -OH.[1]
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Biological & Industrial Applications[4][6][7][8][9]
Pharmaceutical Development
The 1,3-diphenyl-pyrazolone scaffold is a privileged structure in medicinal chemistry.[1]

Edaravone Analogs: Structurally related to Edaravone (a free radical scavenger), this

derivative is investigated for neuroprotective properties and antioxidant activity [4].

COX Inhibition: The 1,3-substitution pattern mimics the pharmacophore of Coxibs, making it

a candidate for anti-inflammatory drug screening (COX-2 selectivity studies) [5].

Agrochemicals[1][8]
Herbicidal Activity: Derivatives of this scaffold inhibit 4-hydroxyphenylpyruvate dioxygenase

(HPPD), a key enzyme in carotenoid biosynthesis in plants.[1]

Fungicides: The chlorophenyl moiety enhances lipophilicity, improving penetration through

fungal cell walls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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